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Compound of Interest

Compound Name: L-PHENYLALANINE (D8)

Cat. No.: B1579800

Get Quote

Part 1: Executive Technical Summary
L-Phenylalanine-d8 (CAS: 17942-32-4) is a stable isotope-labeled isotopologue of the essential

amino acid L-Phenylalanine, where all eight non-exchangeable hydrogen atoms (five on the

phenyl ring, two on the

-carbon, and one on the

-carbon) are replaced by deuterium (

H).[1]

While chemically identical to non-labeled phenylalanine in terms of reactivity, its increased

mass (+8.05 Da) and distinct nuclear magnetic resonance (NMR) signature make it a critical

tool for quantitative proteomics (SILAC), metabolic flux analysis, and pharmacokinetic tracking.

Safety Status: Non-Hazardous (GHS Classification).[2][3] Critical Handling Requirement:

Isotopic Integrity Protection. While the compound poses minimal toxicological risk to the

handler, the handler poses a significant risk to the compound via moisture introduction (H/D

exchange on heteroatoms) and biological contamination (proteases/bacteria).
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Part 2: Chemical Identity & Physical Properties
Identification Matrix

Parameter Specification

Chemical Name L-Phenylalanine-d8

Synonyms
(S)-2-Amino-3-phenylpropionic acid-d8;

Perdeuterophenylalanine

CAS Number 17942-32-4

Molecular Formula

Molecular Weight
173.24 g/mol (approx. 8 Da shift from natural

Phe 165.19)

Isotopic Purity
Typically

98 atom % D

Chiral Purity 99% L-isomer (enantiomeric excess is critical for

biological uptake)

Physical Characteristics
Property Value / Observation

Physical State White crystalline powder

Solubility
Soluble in water (approx. 29 g/L at 25°C);

slightly soluble in ethanol

Melting Point 270–275°C (Decomposes)

pH (1% Solution) 5.0 – 7.0

Hygroscopicity
Low to Moderate (Store desiccated to prevent

clumping)

Part 3: Hazard Identification & Safety Assessment
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GHS Classification
According to the Globally Harmonized System (GHS) and OSHA Hazard Communication

Standard (29 CFR 1910.1200), this substance is Not Classified as Hazardous.

NFPA 704 Rating
Health (Blue): 0 (No significant risk)[4]

Flammability (Red): 0 (Will not burn under typical fire conditions)

Instability (Yellow): 0 (Stable)

Special Hazard: None

Expert Toxicological Insight
Acute Toxicity: Minimal.[2] L-Phenylalanine is a dietary amino acid.[5]

data is not established for the D8 variant specifically, but natural Phe has an oral

> 16 g/kg in rats.

Isotope Effect: There is no evidence that deuterium substitution at this position alters toxicity

in acute exposures.

PKU Warning: Individuals with Phenylketonuria (PKU) must avoid inhalation or ingestion, as

they lack the enzyme phenylalanine hydroxylase (PAH) necessary to metabolize the phenyl

ring, leading to neurotoxic accumulation.

Part 4: Handling, Storage & Experimental Protocols
"Chain of Custody" Storage Protocol
To maintain isotopic enrichment and chemical purity, follow this self-validating storage system:

Primary Storage: Store at room temperature (15–25°C). Long-term storage at 4°C is

acceptable but requires equilibration to room temperature before opening to prevent

condensation.
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Desiccation: Keep in a tightly sealed container with silica gel desiccant.

Light Protection: Store in amber vials to prevent slow photochemical degradation of the

aromatic ring over extended periods (years).

Reagent Preparation Workflow (LC-MS/NMR)
Goal: Prepare a standard solution without introducing background phenylalanine or altering

the D/H ratio of exchangeable protons (amine/carboxyl) if using

.
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Sterile Isotope Handling

Remove from Storage

Equilibrate to RT
(Prevent Condensation)

 Wait 30 min

Weigh in Clean Environment
(Avoid Cross-Contamination)

Add Solvent
(HPLC Grade H2O or D2O)

 Gravimetric Prep

Syringe Filter (0.22 µm)
(Remove Particulates)

Aliquot & Freeze (-20°C)
(Avoid Freeze-Thaw Cycles)

Click to download full resolution via product page

Figure 1: Best-practice workflow for handling stable isotope standards to prevent moisture-

induced degradation or biological contamination.

Accidental Release Measures
Personal Precautions: Wear standard PPE (Lab coat, safety glasses, nitrile gloves). Dust

masks (N95) are recommended if handling large quantities to prevent inhalation of fine

powder.
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Spill Cleanup:

Dry Spill: Sweep up carefully to avoid dust generation.[4] Place in a sealed container for

disposal or reclamation (if purity can be verified).

Wet Spill: Absorb with inert material (paper towel, vermiculite). Clean surface with 70%

ethanol to remove residue.

Part 5: Metabolic Application Context
Understanding the metabolic fate of L-Phenylalanine-d8 is crucial for interpreting experimental

data. The primary catabolic pathway involves hydroxylation to Tyrosine.

Key Scientific Insight: The kinetic isotope effect (KIE) at the hydroxylation step (conversion of

Phe to Tyr via Phenylalanine Hydroxylase) is generally small for ring deuteriums, but the mass

shift is conserved in the downstream metabolite (Tyrosine), allowing simultaneous tracking of

Phe and Tyr pools.

Legend

L-Phenylalanine-d8
(C9H3D8NO2)

Enzyme: PAH
(Phenylalanine Hydroxylase)

 Hydroxylation L-Tyrosine-d7
(Retention of Ring D)

 NIH Shift Mechanism
(Possible loss of 1 D) L-DOPA-d6 Tyrosine Hydroxylase

Tracer Input

Metabolite

Click to download full resolution via product page

Figure 2: Simplified metabolic fate of L-Phenylalanine-d8. Note the "NIH Shift" during

hydroxylation may result in the retention or loss of a deuterium atom depending on the specific

position and mechanism.
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Part 6: Emergency Controls
Scenario Action Protocol

Eye Contact

Flush eyes with water for 15 minutes. Remove

contact lenses.[2][6][7] Consult a physician if

irritation persists.

Skin Contact
Wash off with soap and plenty of water.[3][6][8]

[9]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a physician if large amounts were

swallowed.

Inhalation
Move to fresh air.[3][6][7][8][9][10] If breathing is

difficult, give oxygen.

Fire Fighting

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[6][9] Wear SCBA.

[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.flinnsci.com/sds_872.5-l-phenylalanine/sds_872.5/
https://www.neb.com/en-au/-/media/d2732cecc406461a84e04e5856a1a0a3.pdf
https://webdev.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/L-Phenylalanine%20cas63-91-2%20SDS.pdf
https://www.webmd.com/vitamins/ai/ingredientmono-653/phenylalanine
https://www.webmd.com/vitamins/ai/ingredientmono-653/phenylalanine
https://www.lobachemie.com/lab-chemical-msds/MSDS-LPHENYLALANINE-CASNO-63-91-05200-EN.aspx
https://www.pickeringlabs.com/wp-content/uploads/sds/SDS%201700-0175%20Lithium%20amino%20acids%20standard%20basics.pdf
https://www.brecklandscientific.co.uk/user/MSDS/S0001932.pdf
https://www.cdhfinechemical.com/images/product/msds/216_2031552173_l-phenylalaninecasno63-91-2msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1323814&productDescription=L-PHENYLALANINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.agilent.com/cs/library/msds/5061-3332_NAEnglish.pdf
https://www.benchchem.com/product/b1579800/docs#technical-safety-application-guide-l-phenylalanine-d8
https://www.benchchem.com/product/b1579800/docs#technical-safety-application-guide-l-phenylalanine-d8
https://www.benchchem.com/product/b1579800/docs#technical-safety-application-guide-l-phenylalanine-d8
https://www.benchchem.com/product/b1579800/docs#technical-safety-application-guide-l-phenylalanine-d8
https://www.benchchem.com/product/b1579800?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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